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Compound of Interest

Compound Name: Benzaldehyde sodium bisulfite

Cat. No.: B1596443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties,

experimental protocols, and applications of benzaldehyde sodium bisulfite. The information

is tailored for professionals in research, scientific, and drug development fields, with a focus on

data-driven insights and practical methodologies.

Core Physical and Chemical Properties
Benzaldehyde sodium bisulfite, also known as sodium α-hydroxybenzylsulfonate, is the

adduct formed from the reversible reaction between benzaldehyde and sodium bisulfite. This

compound is a white crystalline solid that is notably soluble in water and less soluble in organic

solvents. Its formation and decomposition are pH-dependent, a characteristic that is central to

its primary applications.

Physical Properties
The key physical properties of benzaldehyde sodium bisulfite are summarized in the table

below, providing a quick reference for laboratory and developmental work.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1596443?utm_src=pdf-interest
https://www.benchchem.com/product/b1596443?utm_src=pdf-body
https://www.benchchem.com/product/b1596443?utm_src=pdf-body
https://www.benchchem.com/product/b1596443?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₇H₇NaO₄S [1]

Molecular Weight 210.18 g/mol [2]

Appearance White crystalline solid [3]

Melting Point
Decomposes at approximately

241 °C
[4]

Solubility
Soluble in water, sparingly

soluble in ethanol.
[3][5]

Chemical Properties
The chemical behavior of benzaldehyde sodium bisulfite is dictated by the reversible nature

of the bisulfite addition to the aldehyde carbonyl group.
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Property Description Reference

Formation

Forms via a nucleophilic

addition of the bisulfite ion to

the carbonyl carbon of

benzaldehyde. The reaction is

typically carried out in an

aqueous or aqueous-ethanolic

solution.

[4]

Decomposition

The adduct is stable under

neutral or slightly acidic

conditions. It readily

decomposes back to

benzaldehyde and bisulfite

upon treatment with either a

strong acid or a base.

[5]

Reactivity

The formation of the adduct

serves as a protective group

for the aldehyde functionality,

allowing for reactions at other

sites of a molecule. The adduct

itself can be used as a stable,

solid source of benzaldehyde.

[3]

Thermal Stability

The compound decomposes at

its melting point, indicating

limited thermal stability at high

temperatures.

[4]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of benzaldehyde
sodium bisulfite. The following table summarizes key spectroscopic data.
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Spectroscopy Key Features Reference

Infrared (IR)

Disappearance of the strong

benzaldehyde C=O stretch

(around 1700 cm⁻¹).

Appearance of strong S-O

stretching bands (around 1035

cm⁻¹ and 1204 cm⁻¹).

[6]

¹H NMR

Disappearance of the

benzaldehyde aldehyde proton

signal (~10 ppm). Appearance

of a new methine proton signal

for the adduct.

¹³C NMR

Disappearance of the

benzaldehyde carbonyl carbon

signal (~192 ppm).

Appearance of a new signal for

the carbon atom bonded to

both the hydroxyl and

sulfonate groups.

Experimental Protocols
Detailed methodologies are essential for the successful synthesis, purification, and application

of benzaldehyde sodium bisulfite in a laboratory setting.

Synthesis of Benzaldehyde Sodium Bisulfite
This protocol describes a typical laboratory-scale synthesis of the adduct.

Materials:

Benzaldehyde

Sodium bisulfite (or sodium metabisulfite)

Ethanol
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Deionized water

Beaker or flask

Magnetic stirrer

Buchner funnel and filter paper

Procedure:

Prepare a saturated solution of sodium bisulfite in water. If using sodium metabisulfite, it will

hydrolyze in water to form sodium bisulfite.

In a separate beaker, dissolve benzaldehyde in a minimal amount of ethanol.

Slowly add the saturated sodium bisulfite solution to the benzaldehyde solution while stirring

continuously.

The benzaldehyde sodium bisulfite adduct will begin to precipitate as a white solid. The

reaction is exothermic, and cooling the mixture in an ice bath can improve the yield.[4]

Continue stirring for a period to ensure complete reaction.

Collect the crystalline product by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of cold ethanol to remove any unreacted

benzaldehyde, followed by a wash with diethyl ether to aid in drying.

Dry the product in a desiccator or a vacuum oven at a low temperature.

Purification of Aldehydes via the Bisulfite Adduct
This protocol outlines the use of benzaldehyde sodium bisulfite formation for the purification

of benzaldehyde from a mixture containing non-aldehydic impurities.

Procedure:

Dissolve the impure benzaldehyde mixture in a suitable solvent (e.g., ethanol).
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Follow the synthesis protocol (Section 3.1) to form the solid bisulfite adduct, which will

precipitate out, leaving the impurities in the solution.

Filter and wash the adduct as described above.

To regenerate the purified benzaldehyde, suspend the adduct in water.

Add a strong base (e.g., sodium carbonate or sodium hydroxide solution) or a strong acid

(e.g., hydrochloric acid) to the suspension and stir. The adduct will decompose, releasing the

purified benzaldehyde as an oil.[5]

Extract the benzaldehyde with a suitable organic solvent (e.g., diethyl ether or

dichloromethane).

Wash the organic layer with water and then with brine.

Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

Remove the solvent under reduced pressure to obtain the purified benzaldehyde.

Applications in Drug Development and Research
The unique properties of benzaldehyde sodium bisulfite make it a valuable tool in the

synthesis and purification of pharmaceutical compounds.

Purification of Intermediates: The formation of the bisulfite adduct is a highly effective

method for purifying aldehydic intermediates from reaction mixtures, separating them from

non-carbonyl-containing byproducts.[7] This is particularly useful in multi-step syntheses

where high purity is critical for subsequent steps and the final active pharmaceutical

ingredient (API).

Protecting Group: The bisulfite adduct can serve as a robust and easily removable protecting

group for the aldehyde functionality.[3] This allows for chemical transformations to be carried

out on other parts of a molecule without affecting the aldehyde group.

Stable Precursor: As a stable, crystalline solid, the adduct is an easily handled and storable

precursor for benzaldehyde, which is a liquid and can be prone to oxidation.[3] This is
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advantageous in process chemistry and for the controlled release of the aldehyde in a

reaction.

Synthesis of Heterocyclic Compounds: Aldehyde-bisulfite adducts have been used as

starting materials in the synthesis of various heterocyclic compounds, some of which are

investigated for their therapeutic potential. For instance, they have been employed in the

synthesis of 4-aryl-NH-1,2,3-triazoles.[8]

Visualizing Key Processes
Diagrams can aid in understanding the chemical transformations and experimental workflows

involving benzaldehyde sodium bisulfite.

Formation of Benzaldehyde Sodium Bisulfite
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Figure 1: Reaction pathway for the formation and decomposition of benzaldehyde sodium
bisulfite.
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Workflow for Aldehyde Purification
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Figure 2: Experimental workflow for the purification of an aldehyde using the bisulfite adduct
method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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